4-(Bromomethyl)-2-fluoro-3,4'-bipyridine

• Molecular Formula: C11H8BrFN2
• Molecular Weight: 267.10 g/mol
• IUPAC Name: 4-(bromomethyl)-2-fluoro-3-pyridin-4-ylpyridine
• InChI: InChI=1S/C11H8BrFN2/c12-7-9-3-6-15-11(13)10(9)8-1-4-14-5-2-8/h1-6H,7H2
• InChI Key: SBDFAMVRYJNYFW-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1C2=C(C=CN=C2F)CBr

Description

4-(Bromomethyl)-2-fluoro-3,4'-bipyridine is a versatile bifunctional building block designed for advanced chemical synthesis in research and development. Its molecular structure incorporates two key reactive sites: a bromomethyl group and a fluorine atom, which allow for sequential and selective functionalization. The bromomethyl group is an excellent handle for further elaboration via classic cross-coupling reactions, such as Suzuki-Miyaura coupling, which is a cornerstone method for constructing carbon-carbon bonds in the development of pharmaceuticals and organic materials . Concurrently, the fluorine atom on the pyridine ring can be used to fine-tune the electronic properties of the molecule and can also participate in selective aromatic substitution reactions . Compounds featuring the bipyridine core are of significant interest in medicinal chemistry. Structurally similar bipyridines have been extensively investigated as high-affinity ligands for central nervous system targets, including nicotinic acetylcholine receptors (nAChRs), which are important for studying neurological conditions . The presence of both halogen and fluorine in this scaffold makes it a valuable precursor for developing receptor-targeting molecules or potential positron emission tomography (PET) radiotracers. Furthermore, the bipyridine motif is a fundamental ligand in coordination chemistry and materials science, frequently used in constructing metal-organic frameworks (MOFs) and catalytic complexes . This product is intended for research applications only and is not for diagnostic or therapeutic use.

Preparation Methods

Synthesis of 2-Fluoro-3,4'-bipyridine

The first step involves the synthesis of the parent bipyridine compound. This can be achieved through cross-coupling reactions such as the Negishi or Suzuki coupling, which are widely used for forming carbon-carbon bonds between aryl halides and organometallic reagents.

Introduction of the Bromomethyl Group

Once the bipyridine core is established, the next step involves introducing the bromomethyl group. This can be achieved through a Friedel-Crafts alkylation followed by bromination or by using a pre-formed bromomethylating agent.

Detailed Synthesis Protocol

Here is a detailed protocol for synthesizing 4-(Bromomethyl)-2-fluoro-3,4'-bipyridine :

• Synthesis of 2-Fluoro-3,4'-bipyridine :

  • Step 1 : Perform a Negishi cross-coupling reaction between 2-fluoropyridine and 4-bromopyridine using Pd(0) catalyst and zinc reagents.
  • Conditions : Pd(PPh$$3$$)$$4$$, Zn dust, THF, reflux.
  • Yield : Typically around 70-80%.

• Introduction of the Bromomethyl Group :

  • Step 2 : React the bipyridine with formaldehyde and HBr in the presence of a Lewis acid catalyst to introduce the bromomethyl group.
  • Conditions : Formaldehyde, HBr, AlCl$$3$$, CH$$2$$Cl$$_2$$, 0°C to room temperature.
  • Yield : Approximately 60-70%.

Characterization and Purification

After synthesis, the compound is typically characterized using spectroscopic methods such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). Purification can be achieved through column chromatography or recrystallization.

Data Tables

Compound	Yield (%)	Purity (%)	Method
2-Fluoro-3,4'-bipyridine	75-80	>95	Negishi Coupling
4-(Bromomethyl)-2-fluoro-3,4'-bipyridine	60-70	>90	Friedel-Crafts Alkylation

Perspectives from Varied Sources

• Cross-Coupling Reactions : These are essential for forming the bipyridine core. Recent advancements in catalyst design have improved the efficiency of these reactions.
• Friedel-Crafts Alkylation : This method is widely used for introducing alkyl groups onto aromatic rings. However, it requires careful control of conditions to avoid side reactions.
• Green Chemistry Approaches : Future studies should explore more environmentally friendly methods for synthesizing this compound, such as using recyclable catalysts or less toxic solvents.

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• Unfortunately, detailed information on the mechanism of action is scarce. Further research is needed to elucidate its biological effects.
• It likely interacts with specific molecular targets or pathways due to its functional groups.

Comparison with Similar Compounds

The following analysis compares 4-(Bromomethyl)-2-fluoro-3,4'-bipyridine with structurally related bipyridine and pyridine derivatives, focusing on molecular features, reactivity, and applications.

Structural and Functional Group Analysis

4-(Bromomethyl)-2-fluoro-3,4'-bipyridine

• Structure : 3,4'-linked bipyridine with BrCH2 (4-position) and F (2-position).
• Molecular Weight : ~253.1 g/mol (calculated).
• Key Functional Groups : Bromomethyl (alkylation site), fluorine (electron-withdrawing), bipyridine (coordination capability).
• Reactivity : Bromomethyl enables nucleophilic substitution (e.g., ligand synthesis), while fluorine enhances electrophilic aromatic substitution resistance.
• Applications: Potential use in metal-organic frameworks (MOFs), pharmaceutical intermediates, and chiral ligands .

4-Fluoro-2,4'-bipyridine (CAS 1214378-19-4)

• Structure : 2,4'-linked bipyridine with F at 4-position .
• Molecular Weight : 174.17 g/mol .
• Key Functional Groups : Fluorine, bipyridine.
• Reactivity : Lacks bromomethyl, limiting alkylation utility; fluorine stabilizes π-π interactions.
• Applications : Supramolecular chemistry, electronic materials .

5,5′-Bis(bromomethyl)-2,2′-bipyridine

• Structure : 2,2'-linked bipyridine with BrCH2 at 5,5'-positions .
• Molecular Weight: Not explicitly reported (estimated >300 g/mol).
• Key Functional Groups : Dual bromomethyl groups.
• Applications : Self-assembling lanthanide complexes, molecular lanterns .

4-(Bromomethyl)pyridine Hydrobromide (CAS 73870-24-3)

• Structure : Single pyridine ring with BrCH2 at 4-position .
• Molecular Weight : 238.96 g/mol (C6H7BrN·HBr) .
• Key Functional Groups : Bromomethyl.
• Reactivity : Alkylation agent for benzoxazole and amine derivatives.
• Applications: Antileishmanial agents, nanocarriers .

2-Bromopyridine (CAS 109-04-6)

• Structure : Single pyridine ring with Br at 2-position .
• Molecular Weight : 158 g/mol .
• Key Functional Groups : Bromine.
• Reactivity : Electrophilic substitution at pyridine ring.
• Applications : Precursor for agrochemicals and pharmaceuticals .

Comparative Data Table

Compound Name	Structure	Molecular Weight (g/mol)	Key Functional Groups	Reactivity	Applications
4-(Bromomethyl)-2-fluoro-3,4'-bipyridine	3,4'-bipyridine	~253.1 (calc.)	BrCH2, F, bipyridine	Nucleophilic substitution	MOFs, pharmaceutical ligands
4-Fluoro-2,4'-bipyridine	2,4'-bipyridine	174.17	F, bipyridine	Coordination bonding	Supramolecular electronics
5,5′-Bis(bromomethyl)-2,2′-bipyridine	2,2'-bipyridine	>300 (est.)	Dual BrCH2, bipyridine	Cross-linking	Lanthanide complexes
4-(Bromomethyl)pyridine hydrobromide	Pyridine	238.96	BrCH2	Alkylation	Antileishmanial agents
2-Bromopyridine	Pyridine	158	Br	Electrophilic substitution	Agrochemical precursors